Cas no 1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid)
1204234-25-2 structure
Product Name:3,5-bis(trifluoromethyl)isonicotinic Acid
CAS No:1204234-25-2
MF:C8H3F6NO2
MW:259.105343103409
CID:1213502
PubChem ID:75406320
Update Time:2025-04-20
3,5-bis(trifluoromethyl)isonicotinic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-bis(trifluoromethyl)isonicotinic Acid
- 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid, 97%
- MFCD23382208
- 3,5-bis(trifluoromethyl)pyridine-4-carboxylic acid
- 3,5-Bis(trifluoromethyl)-4-pyridine carboxylic acid
- 1204234-25-2
- AKOS017344870
- 3,5-Bis-trifluoromethylisonicotinic acid
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- Inchi: 1S/C8H3F6NO2/c9-7(10,11)3-1-15-2-4(8(12,13)14)5(3)6(16)17/h1-2H,(H,16,17)
- InChI Key: AOOGWVWBPGOHCN-UHFFFAOYSA-N
- SMILES: FC(C1C=NC=C(C(F)(F)F)C=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 259.00679731g/mol
- Monoisotopic Mass: 259.00679731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2Ų
3,5-bis(trifluoromethyl)isonicotinic Acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
1204234-25-2 (3,5-bis(trifluoromethyl)isonicotinic Acid) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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